Cas no 872286-39-0 (4-(Acetamidomethyl)-2-hydroxybenzoic acid)

• Product Name: 4-(Acetamidomethyl)-2-hydroxybenzoic acid
• CAS No: 872286-39-0
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5654273
• PubChem ID: 150664022
• Update Time: 2025-10-24

4-(Acetamidomethyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(acetamidomethyl)-2-hydroxybenzoic acid
• EN300-28272734
• 872286-39-0
• 4-(Acetamidomethyl)-2-hydroxybenzoic acid

• Inchi： 1S/C10H11NO4/c1-6(12)11-5-7-2-3-8(10(14)15)9(13)4-7/h2-4,13H,5H2,1H3,(H,11,12)(H,14,15)
• InChI Key： JEMAGPYGAJDTFG-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=CC(=C1)CNC(C)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-(Acetamidomethyl)-2-hydroxybenzoic acid

4-(Acetamidomethyl)-2-hydroxybenzoic acid (CAS No. 872286-39-0)

The compound 4-(Acetamidomethyl)-2-hydroxybenzoic acid, identified by the CAS registry number 872286-39-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound, also referred to as 4-acetamidomethyl-2-hydroxybenzoic acid, is characterized by its unique structural features and diverse applications in drug development and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure, which includes an acetamide group attached to a hydroxyl-substituted benzoic acid moiety, provides a versatile platform for chemical modification and functionalization. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and antioxidant therapies.

The synthesis of 4-(Acetamidomethyl)-2-hydroxybenzoic acid involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the acetamide group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. This compound has been shown to exhibit excellent stability under various chemical and physiological conditions, making it suitable for use in both laboratory and industrial settings.

In terms of physical properties, this compound has a melting point of approximately 150°C and is sparingly soluble in water. Its solubility can be enhanced through various chemical modifications, such as the introduction of hydrophilic groups or the formation of salts with appropriate counterions. These properties make it an ideal candidate for use in drug delivery systems, where controlled release and targeted delivery are critical.

The application of 4-(Acetamidomethyl)-2-hydroxybenzoic acid extends beyond pharmacology into materials science. Recent research has demonstrated its potential as a building block for the synthesis of advanced materials, such as organic semiconductors and stimuli-responsive polymers. Its ability to undergo reversible structural changes in response to external stimuli, such as temperature or pH, has opened new avenues for its use in smart materials and sensors.

In conclusion, 4-(Acetamidomethyl)-2-hydroxybenzoic acid (CAS No. 872286-39-0) is a versatile compound with a wide range of applications in both pharmaceuticals and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.